Cas no 919347-90-3 (4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-piperazinone)

• Product Name: 4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-piperazinone
• CAS No: 919347-90-3
• MF: C₁₇H₂₅BN₂O₃
• MW: 316.203004598618
• CID: 2114489
• Update Time: 2023-11-18

4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-Piperazinone
• CID 129353926
• 2-Piperazinone, 4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 4-methyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-piperazinone

• Inchi： 1S/C17H25BN2O3/c1-16(2)17(3,4)23-18(22-16)13-7-6-8-14(11-13)20-10-9-19(5)12-15(20)21/h6-8,11H,9-10,12H2,1-5H3
• InChI Key： IZWGCNRFINOTIH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N2C(CN(C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 453
• Topological Polar Surface Area: 42